Cas no 2138056-00-3 (6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138056-00-3
• MF: C₁₈H₂₇NO
• MW: 273.413085222244
• CID: 6309818
• PubChem ID: 165787836
• Update Time: 2025-10-29

6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138056-00-3
• EN300-1161597
• 6-[benzyl(methyl)amino]spiro[4.5]decan-8-ol
• 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C18H27NO/c1-19(14-15-7-3-2-4-8-15)17-13-16(20)9-12-18(17)10-5-6-11-18/h2-4,7-8,16-17,20H,5-6,9-14H2,1H3
• InChI Key： HCOJFTMHPFCCGR-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.209264485g/mol
• Monoisotopic Mass: 273.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol

6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol: A Comprehensive Overview

6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol is a unique organic compound with the CAS number 2138056-00-3. This compound is characterized by its spiro structure, which consists of two fused rings sharing a single atom, in this case, a carbon atom. The spiro structure is a key feature of this molecule, contributing to its distinct chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The name 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol provides essential information about the compound's structure. The "benzyl(methyl)amino" group indicates the presence of a benzene ring attached to a methylamine group via a methylene bridge (-CH2-NHCH3). This substituent is known for its ability to enhance the bioavailability and stability of compounds in biological systems. The "spiro[4.5]" notation specifies the arrangement of the two rings: one four-membered ring and one five-membered ring fused at a single carbon atom. The "decan" part refers to the ten-carbon chain, while the "-8-ol" indicates the hydroxyl group located at the eighth position of the molecule.

Recent studies have highlighted the importance of spiro compounds like 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol in drug discovery and development. Spiro structures are particularly valuable due to their ability to combine different pharmacophores into a single molecule, potentially leading to enhanced therapeutic effects and reduced side effects. For instance, research has shown that spiro compounds can exhibit potent anti-inflammatory, antioxidant, and anticancer activities.

The synthesis of 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol involves a multi-step process that typically includes ring-forming reactions, such as nucleophilic substitution or cyclization reactions. The presence of the benzyl(methyl)amino group adds complexity to the synthesis but also enhances the compound's reactivity and selectivity in various chemical transformations.

In terms of applications, 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol has shown promise in the development of novel drug candidates targeting various diseases. For example, studies have demonstrated that this compound can inhibit key enzymes involved in inflammation and oxidative stress, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

Moreover, the hydroxyl group at position 8 plays a crucial role in determining the compound's solubility and bioavailability. This functional group can be further modified through chemical derivatization to optimize its pharmacokinetic properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites on target proteins and assess the compound's likelihood of exhibiting desired pharmacological effects.

In conclusion, 6-[Benzyl(methyl)amino]spiro[4.5]decan-8-ol is a versatile compound with significant potential in various scientific and industrial applications. Its unique spiro structure, coupled with functional groups like benzyl(methyl)amino and hydroxyl groups, makes it an attractive candidate for further research and development in fields ranging from pharmaceuticals to materials science.